Cas no 1367369-80-9 (4’-epi-Entecavir)

4’-epi-Entecavir Properties

Names and Identifiers

• 4’-epi-Entecavir
• 4'-epi-Entecavir
• (1S,3R,4R)-Entecavir
• Entecavir EP Impurity D HCl
• UNII-Q3Y15NS7O7
• 9-((1S,3R,4R)-4-Hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl)guanine
• Entecavir 4-epimer
• ENTECAVIR MONOHYDRATE IMPURITY D [EP IMPURITY]
• Q3Y15NS7O7
• 2-amino-9-((1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2- methylenecyclopentyl)-1,9-dihydro-6H-purin-6-one
• 2-Amino-9-[(1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-1H-purin-6-one
• 4 inverted exclamation mark -epi-Entecavir
• 2-Amino-1,9-dihydro-9-((1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl)-6H-purin-6-one
• 2-Amino-9-((1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl)-1H-purin-6(9H)-one
• (1'S,3'S,4'S)-Entecavir IsoMer
• CS-0166080
• rel-2-Amino-9-((1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl)-3H-purin-6(9H)-one
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-
• 2-Amino-1,9-dihydro-9-[(1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-6H-purin-6-one
• Entecavir impurity EP D
• 1367369-80-9
• 2-Amino-9-((1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl)-1,9-dihydro-6H-purin-6-one
• SCHEMBL17109567
• 935837-39-1
• ENTECAVIR 4-EPIMER [USP IMPURITY]
• 2-amino-9-((1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl)-1H-purin-6(9H)-one? (Entecavir Impurity
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-((1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl)-
• 2-Amino-9-[(1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-1,9-dihydro-6H-purin-6-one
• 2-Amino-9-[(1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-1,9-dihydro-6H-purin-6-one; 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4R)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-; 4'-Epi-Entecavir; Entecavir Monohydrate Imp. D (EP)
• Entecavir 4-epimer [USP]
• +Expand

• InChIKey： QDGZDCVAUDNJFG-BIIVOSGPSA-N
• Inchi： InChI=1S/C12H15N5O3/c1-5-6(3-18)8(19)2-7(5)17-4-14-9-10(17)15-12(13)16-11(9)20/h4,6-8,18-19H,1-3H2,(H3,13,15,16,20)/t6-,7-,8+/m0/s1
• SMILES： C=C1C(CC(C1CO)O)N2C=NC3=C2N=C(NC3=O)N

Computed Properties

• Exact Mass: 277.11748936g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 277.11748936g/mol
• Heavy Atom Count: 20
• Complexity: 480
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Topological Polar Surface Area: 126Ų